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Compound of Interest

Compound Name: Fluorescent Red Mega 480

Cat. No.: B1257686 Get Quote

Essential Safety and Handling Guide for
Fluorescent Red Mega 480
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fluorescent Red Mega 480. Adherence to these

procedures is vital for ensuring laboratory safety and proper experimental conduct.

Fluorescent Red Mega 480 is a BioReagent dye supplied as a powder, suitable for

fluorescence applications.[1] It is designed for multicolor techniques and is characterized by a

large Stokes shift between its excitation and emission maxima.[1][2][3] For research use only, it

is not intended for diagnostic or therapeutic purposes.[4]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling Fluorescent Red Mega 480. A work area and task assessment is

required to determine any additional PPE needs.[5]
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PPE Category Item Specification

Eye Protection Safety Glasses/Goggles

Must be ANSI Z87.1 compliant

and equipped with side

shields.[5] For tasks with a

high risk of splashing, a face

shield should be worn in

addition to safety glasses or

goggles.[5][6]

Hand Protection Gloves

Disposable nitrile gloves are

the minimum requirement for

incidental exposure.[5] They

should be removed

immediately after contact with

the chemical.[5]

Respiratory Protection Respirator

A type N95 (US) respirator is

recommended.[1] The use of a

respirator requires specialized

training and medical

surveillance.[7]

Body Protection Lab Coat

A lab coat is required to protect

clothing and skin from

splashes and spills.[6][8]

Flame-resistant lab coats are

recommended when working

with flammable materials.

Foot Protection Closed-Toe Shoes

Closed-toe and closed-heel

shoes that cover the feet must

be worn to prevent injuries

from dropped objects or spills.

[6][8]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:
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Ensure all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to avoid inhalation.

Have a chemical spill kit readily accessible.[9]

2. Handling the Powder:

Before use, carefully read the Safety Data Sheet (SDS).

Measure and weigh the powder in a designated area to prevent contamination.

Avoid creating dust. If possible, use a solution of the dye.

3. Solution Preparation:

When preparing solutions, add the powder to the solvent slowly to avoid splashing.

Clearly label all containers with the chemical name, concentration, and date.

4. Storage:

Store Fluorescent Red Mega 480 in a tightly sealed container at 2-8°C.[1][10]

It is classified under Storage Class 13 - Non-Combustible Solids.[1]

Disposal Plan
Proper disposal of Fluorescent Red Mega 480 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste solutions of Fluorescent Red Mega 480 should be

collected in a designated, labeled hazardous waste container.[11][12] Do not dispose of it

down the drain or in regular trash.[11]

Contaminated Materials: All materials that have come into contact with the chemical, such as

gloves, pipette tips, and paper towels, should be considered hazardous waste.[13] These
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items must be collected in a sealed container, properly labeled as hazardous waste, and

disposed of according to your institution's guidelines.[7][13]

Empty Containers: Empty chemical containers must be triple rinsed with a suitable solvent.

[11][14] The first rinseate must be collected and disposed of as hazardous waste.[11] After

thorough rinsing and drying, the container can be disposed of according to institutional

recycling or trash policies.[14]

Emergency Procedures
Spill Response:

Alert Personnel: Immediately alert others in the vicinity and your supervisor.[7][13]

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.[7]

[9]

Assess the Hazard: If the spill is small and you are trained and equipped to handle it,

proceed with cleanup. For large or unknown spills, contact your institution's Environmental

Health and Safety (EHS) department.[9][15]

Cleanup:

Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[13]

For powder spills, gently cover with an absorbent material like vermiculite or sand to avoid

creating dust.[13]

For liquid spills, contain the spill using absorbent pads or dikes.[9]

Collect the absorbed material and spill debris into a sealed, labeled hazardous waste

container.[7][13]

Decontaminate the spill area with a mild detergent and water.[7]

Exposure Procedures:
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Skin Contact: Immediately flush the affected skin with water for at least 15 minutes and

remove any contaminated clothing.[7][15] Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[15] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Quantitative Data Summary
Property Value

CAS Number 540528-00-5[1]

Molecular Formula C₂₆H₃₀N₂O₇S[1][4]

Molecular Weight 514.59 g/mol [1][4]

Appearance Powder[1]

Storage Temperature 2-8°C[1][10]

Excitation Maximum (λex) 526 nm (in 0.1 M phosphate pH 7.0)[1]

Emission Maximum (λem) 640 nm (in 0.1 M phosphate pH 7.0)[1]

Experimental Workflow for Handling Fluorescent
Red Mega 480
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Workflow for Handling Fluorescent Red Mega 480
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Caption: Workflow for the safe handling and disposal of Fluorescent Red Mega 480.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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